N-isopropyl-2-(2-methyl-4-oxo-7-(thiophen-2-yl)thiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide
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Description
N-isopropyl-2-(2-methyl-4-oxo-7-(thiophen-2-yl)thiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide is a useful research compound. Its molecular formula is C15H16N4O2S2 and its molecular weight is 348.44. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Heterocyclic Chemistry
The synthesis of heterocyclic compounds incorporating thiophene and thiazole moieties, similar to the core structure of the mentioned compound, has been extensively studied. These efforts aim to develop novel compounds with potential biological and agricultural applications. For instance, Fadda et al. (2017) explored the synthesis of various heterocycles, such as pyrrole, pyridine, and thiazole derivatives, for potential use as insecticidal agents against the cotton leafworm, Spodoptera littoralis (Fadda et al., 2017). Similarly, Darwish et al. (2014) synthesized new heterocyclic compounds incorporating a sulfamoyl moiety, assessing their antimicrobial properties (Darwish et al., 2014).
Biological Activities and Applications
The exploration of biological activities is a significant aspect of research on compounds similar to N-isopropyl-2-(2-methyl-4-oxo-7-(thiophen-2-yl)thiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide. Various studies have focused on evaluating the antimicrobial, insecticidal, and anticancer properties of these compounds. For example, Stec et al. (2011) investigated the structure-activity relationships of dual inhibitors for potential therapeutic applications (Stec et al., 2011). Additionally, Fahim and Ismael (2019) conducted a study on the antimicrobial activity of novel sulphonamide derivatives, providing insights into their potential medical applications (Fahim & Ismael, 2019).
Anticancer and Antimicrobial Potentials
The anticancer and antimicrobial potentials of thiazole and thiophene derivatives are of particular interest. Evren et al. (2019) synthesized 5-methyl-4-phenyl thiazole derivatives and studied their anticancer activity, highlighting the relevance of structural modifications to enhance biological activity (Evren et al., 2019). Research by Baviskar et al. (2013) on thiazolidin-4-one derivatives as antimicrobial agents further exemplifies the ongoing efforts to harness the therapeutic potential of these compounds (Baviskar et al., 2013).
Properties
IUPAC Name |
2-(2-methyl-4-oxo-7-thiophen-2-yl-[1,3]thiazolo[4,5-d]pyridazin-5-yl)-N-propan-2-ylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16N4O2S2/c1-8(2)16-11(20)7-19-15(21)13-14(23-9(3)17-13)12(18-19)10-5-4-6-22-10/h4-6,8H,7H2,1-3H3,(H,16,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RTPVCCQXWFHMNW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=C(S1)C(=NN(C2=O)CC(=O)NC(C)C)C3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16N4O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.